Cas no 440322-34-9 (4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione)

• Product Name: 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione
• CAS No: 440322-34-9
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 5436575
• PubChem ID: 3334713
• Update Time: 2025-11-06

4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-((pyridin-3-ylmethyl)amino)quinazoline-2(1H)-thione
• AKOS024480144
• 4-(pyridin-3-ylmethylamino)-1H-quinazoline-2-thione
• F3168-1708
• 440322-34-9
• Oprea1_813331
• 4-[(3-Pyridinylmethyl)amino]-2(1H)-quinazolinethione
• 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione

• Inchi： 1S/C14H12N4S/c19-14-17-12-6-2-1-5-11(12)13(18-14)16-9-10-4-3-7-15-8-10/h1-8H,9H2,(H2,16,17,18,19)
• InChI Key： MPCOOYYXSNRFIP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NCC2=CC=CN=C2)=NC1=S

Computed Properties

• Exact Mass: 268.07826757g/mol
• Monoisotopic Mass: 268.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.5±47.0 °C(Predicted)
• pka: 7.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione

Introduction to 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione (CAS No. 440322-34-9)

4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione (CAS No. 440322-34-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. In this article, we will delve into the structure, synthesis, biological activities, and recent research advancements of this compound.

Structure and Synthesis

The molecular structure of 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione is characterized by a quinazoline core with a thione group at position 2 and a pyridine-substituted methylamino group at position 4. The quinazoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the thione group and the pyridine substituent imparts unique chemical and biological properties to this compound.

The synthesis of 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione typically involves multi-step reactions. One common approach is the condensation of 3-(methylamino)pyridine with 2-thioacetoacetanilide, followed by cyclization to form the quinazoline ring. Recent advancements in synthetic methods have focused on improving the yield and purity of the final product while reducing the number of steps and environmental impact.

Biological Activities

4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione has been extensively studied for its potential as an anti-cancer agent. Research has shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anti-cancer properties, 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results of 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione have led to its evaluation in early-stage clinical trials. These trials aim to assess the safety and efficacy of the compound in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

Ongoing research is focused on optimizing the formulation and delivery methods of 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione to enhance its therapeutic potential. Additionally, efforts are being made to identify biomarkers that can predict patient response to this treatment, thereby enabling personalized medicine approaches.

Conclusion

In conclusion, 4-{(pyridin-3-yl)methylamino}-1,2-dihydroquinazoline-2-thione (CAS No. 440322-34-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.